5-bromo-2-chloro-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C13H10BrClF3N3O/c14-8-1-2-10(15)9(7-8)12(22)19-4-6-21-5-3-11(20-21)13(16,17)18/h1-3,5,7H,4,6H2,(H,19,22)
• InChI Key: ZXKMSCHTKXARCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(=O)NCCN2C=CC(=N2)C(F)(F)F)Cl
• Molecular Formula: C13H10BrClF3N3O
• Molecular Weight: 396.59 g/mol

Description

5-bromo-2-chloro-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzamide, also known as BTPEB, is a chemical compound that is widely used in scientific research. BTPEB belongs to the class of benzamide compounds and is known for its ability to selectively bind to certain receptors in the brain.

Scientific Research Applications

• Intermolecular Interactions in Antipyrine-Like Derivatives : This study focused on the synthesis and characterization of two antipyrine derivatives, including analyses like X-ray structure, Hirshfeld surface, and DFT calculations. The compounds showed molecular structures stabilized by hydrogen bonds and π-interactions, which could be significant for developing materials or pharmaceuticals with specific molecular interactions (Saeed et al., 2020).

• Synthesis of Benzamide-Based 5-Aminopyrazoles with Antiviral Activities : This research describes a new synthesis route for benzamide-based 5-aminopyrazoles, showing significant antiviral activities against bird flu influenza (H5N1). Such compounds could be essential for developing new antiviral drugs (Hebishy et al., 2020).

• Antimicrobial Screening of Novel Azetidinone Derivatives : A study synthesized novel azetidinone derivatives integrated with various moieties, including pyrazole, and tested them for antimicrobial activity. These compounds could be promising in the development of new antimicrobial agents (Idrees et al., 2020).

• Synthesis of Novel Pyrazole Derivatives : This research involved synthesizing novel pyrazole derivatives and evaluating their insecticidal and fungicidal activities. Such compounds might be useful in agricultural pest control (Zhu et al., 2014).

• Synthesis of Densely Functionalized Benzodiazepines with Antibacterial Activity : The study disclosed a straightforward approach to synthesize novel benzodiazepines, which showed antimicrobial activity against resistant bacterial strains. These compounds could contribute to fighting antibiotic-resistant bacteria (Sheikhi-Mohammareh et al., 2020).

• Synthesis of Nilotinib, an Antitumor Agent : This research describes the synthesis of nilotinib, an antitumor agent, involving a bromo-trifluoromethyl phenylamine compound, highlighting its potential in cancer treatment (Wang Cong-zhan, 2009).